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Compound of Interest

Compound Name: Methyl-PEG3-bromide

Cat. No.: B1281788 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals handling Methyl-PEG3-
bromide. Adherence to these protocols is essential for ensuring a safe laboratory environment

and proper disposal of chemical waste.

Methyl-PEG3-bromide is a polyethylene glycol (PEG)-based PROTAC linker utilized in the

synthesis of Proteolysis Targeting Chimeras (PROTACs) for research purposes.[1][2] While

comprehensive toxicological data for this specific compound is not thoroughly established, it is

crucial to handle it with care, following standard laboratory safety procedures for potentially

hazardous chemicals.[3]

Essential Safety and Logistical Information
Proper handling and storage are paramount to ensure the stability of the compound and the

safety of laboratory personnel.

Storage and Stability:

Pure Form: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

In Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

solution after preparation.[1]
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Physical and Chemical Properties:

Property Value Source

CAS Number 72593-77-2 [1][4][5][6]

Molecular Formula C7H15BrO3 [1][2][4][5][6]

Molecular Weight 227.10 g/mol [1][2][4][5]

Appearance Colorless to light yellow liquid [1]

Density 1.287 g/cm³ [1]

Boiling Point 65°C / 2.3 mmHg [7]

Flash Point >110°C [7]

Purity ≥95% [4][6]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling

Methyl-PEG3-bromide to minimize exposure.

PPE Category Specification Rationale

Eye and Face Protection Chemical safety goggles.[3]
Protects against splashes and

vapors.

Hand Protection
Common chemical-resistant

gloves (e.g., nitrile rubber).[3]

Prevents skin contact and

absorption.

Body Protection Laboratory coat.
Protects against incidental

contact.

Respiratory Protection

Avoid inhalation of vapor or

gas.[3] Use in a well-ventilated

area or under a chemical fume

hood.

Minimizes respiratory tract

irritation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/methyl-peg3-bromide.html
https://www.biochempeg.com/product/mPEG3-Br.html
https://broadpharm.com/product/bp-28182
https://precisepeg.com/products/m-peg3-bromide
https://www.medchemexpress.com/methyl-peg3-bromide.html
https://www.medkoo.com/products/54684
https://www.biochempeg.com/product/mPEG3-Br.html
https://broadpharm.com/product/bp-28182
https://precisepeg.com/products/m-peg3-bromide
https://www.medchemexpress.com/methyl-peg3-bromide.html
https://www.medkoo.com/products/54684
https://www.biochempeg.com/product/mPEG3-Br.html
https://broadpharm.com/product/bp-28182
https://www.medchemexpress.com/methyl-peg3-bromide.html
https://www.medchemexpress.com/methyl-peg3-bromide.html
https://www.chembk.com/en/chem/Methyl-PEG3-bromide
https://www.chembk.com/en/chem/Methyl-PEG3-bromide
https://www.biochempeg.com/product/mPEG3-Br.html
https://precisepeg.com/products/m-peg3-bromide
https://www.benchchem.com/product/b1281788?utm_src=pdf-body
https://www.biochempeg.com/usr/uploads/msds/Br-PEG-Mal.pdf
https://www.biochempeg.com/usr/uploads/msds/Br-PEG-Mal.pdf
https://www.biochempeg.com/usr/uploads/msds/Br-PEG-Mal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling and
Disposal
This procedural guidance outlines the safe handling of Methyl-PEG3-bromide from receipt to

disposal.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number on the label match the order.

Shipping is typically at room temperature for continental US, but may vary elsewhere.[1]

2. Storage:

Store the compound in a tightly sealed container in a dry, well-ventilated area.[4]

Follow the specific temperature guidelines for long-term and short-term storage as detailed

above.[1][4][5]

3. Preparation and Use:

All handling of Methyl-PEG3-bromide should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.

Before use, allow the container to reach room temperature to prevent moisture

condensation.

When preparing solutions, use an appropriate solvent such as DMSO.[1] Note that

hygroscopic DMSO can impact solubility, so use newly opened solvent.[1]

Avoid contact with skin and eyes.[7] In case of contact, follow the first aid measures outlined

below.

Avoid high temperatures and strong oxidizing agents.[3]

4. Spill Management:
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In case of a spill, ensure the area is well-ventilated.[3]

Absorb the spill with an inert material such as vermiculite, dry sand, or earth.[3]

Place the absorbed material into a suitable, closed container for chemical waste.[3][8]

Do not flush spills down the sewer.[3]

5. Disposal:

Dispose of surplus and non-recyclable solutions and materials through a licensed disposal

company.[8]

Contaminated packaging should be disposed of in the same manner as the chemical waste.

Follow all federal, state, and local environmental regulations for chemical waste disposal.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration.[3][8]

In Case of Skin Contact: Wash off immediately with soap and plenty of water.[3][8]

In Case of Eye Contact: Flush eyes with water as a precaution.[3][8]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[3][8]

To the best of current knowledge, the chemical, physical, and toxicological properties have

not been thoroughly investigated.[3] Seek medical attention if symptoms persist after

exposure.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Methyl-PEG3-
bromide.
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Caption: Workflow for Safe Handling of Methyl-PEG3-bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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